Cas no 4702-34-5 (Isochroman-1-one)

• Product Name: Isochroman-1-one
• CAS No: 4702-34-5
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00799232
• CID: 329828
• PubChem ID: 253662558
• Update Time: 2025-05-23

Isochroman-1-one Chemical and Physical Properties

Names and Identifiers

• Isochroman-1-one
• 1-Isochromanone
• 1H-2-Benzopyran-1-one,3,4-dihydro-
• 3,4-dihydro-1H-2-benzopyran-1-one
• 3,4-dihydroisochromen-1-one
• 3,4-Dihydroisocoumarin
• Dihydroisocoumarin
• 1-oxo-isochroman
• 1H-2-Benzopyran-1-one, 3,4-dihydro-
• 3,4-Dihydro-1H-isochromen-1-one
• XVTAQSGZOGYIEY-UHFFFAOYSA-N
• 994Y8F08R6
• KSC492A3F
• 3,4-Dihydro-1H-isochromen-1-one #
• MB014
• SCHEMBL75814
• 4702-34-5
• CS-W018632
• EINECS 225-179-4
• NS00031659
• GS-3806
• I0953
• SY031574
• MFCD00799232
• Isocoumarin, 3,4-dihydro-
• MB01461
• DTXSID60197006
• A827129
• Q27109811
• AKOS005216261
• CHEBI:23745
• FT-0655666
• SCHEMBL9549260
• EN300-65251
• UNII-994Y8F08R6
• DTXCID30119497
• DB-096126

• MDL： MFCD00799232
• Inchi： 1S/C9H8O2/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-4H,5-6H2
• InChI Key： XVTAQSGZOGYIEY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.203 g/cm3 (18.5 ºC)
• Melting Point: 175-176 ºC
• Boiling Point: 160°C/11mmHg(lit.)
• Flash Point: 132.1°C
• Refractive Index: 1.5664 (589.3 nm 18.5 ºC)
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.39950

Isochroman-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isochroman-1-one

Isochroman-1-one (CAS No. 4702-34-5): A Comprehensive Overview in Modern Chemical Biology

Isochroman-1-one, identified by the chemical compound code CAS No. 4702-34-5, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chromane core structure, exhibits a unique set of chemical and biological properties that make it a valuable scaffold for drug discovery and molecular studies.

The molecular structure of Isochroman-1-one consists of a benzene ring fused with a lactone ring, forming a chromane derivative. This structural configuration imparts distinct reactivity and binding capabilities, making it a versatile intermediate in synthetic chemistry. The presence of the lactone moiety enhances its potential for further functionalization, allowing researchers to tailor its properties for specific applications.

In recent years, Isochroman-1-one has been extensively studied for its pharmacological potential. Its derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The compound's ability to interact with biological targets such as enzymes and receptors has been explored in detail, leading to the development of novel drug candidates.

One of the most compelling aspects of Isochroman-1-one is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to create compounds with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated that derivatives of Isochroman-1-one can inhibit the activity of certain enzymes involved in inflammatory pathways, offering a potential therapeutic strategy for chronic inflammatory diseases.

The chemical biology of Isochroman-1-one has also been investigated in the context of molecular recognition and drug delivery systems. Its ability to form stable complexes with other molecules has been exploited to develop targeted drug delivery mechanisms. These systems aim to improve the bioavailability and therapeutic index of active pharmaceutical ingredients (APIs), thereby enhancing treatment outcomes.

Advances in computational chemistry have further accelerated the study of Isochroman-1-one. Molecular modeling techniques have been employed to predict the interactions between this compound and biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental studies, enabling researchers to design more effective derivatives with optimized pharmacokinetic profiles.

The synthesis of novel derivatives of Isochroman-1-one continues to be an area of active research. Chemists have developed innovative synthetic routes that allow for the introduction of diverse functional groups while maintaining the core chromane structure. These synthetic strategies have expanded the chemical space available for drug discovery, leading to the identification of new lead compounds with promising therapeutic properties.

In conclusion, Isochroman-1-one (CAS No. 4702-34-5) represents a significant compound in modern chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable scaffold for developing novel therapeutics. The ongoing studies on this compound highlight its potential as a key intermediate in drug discovery and molecular medicine, underscoring its importance in advancing healthcare solutions.